![molecular formula C22H21NO4S B3548874 N-(4-methoxyphenyl)-4-methyl-N-[(4-methylphenyl)sulfonyl]benzamide](/img/structure/B3548874.png)
N-(4-methoxyphenyl)-4-methyl-N-[(4-methylphenyl)sulfonyl]benzamide
Overview
Description
Benzamides are a class of compounds that contain a benzamide moiety, which is a benzene ring attached to an amide group . They are used in a wide range of applications, from pharmaceuticals to plastics .
Synthesis Analysis
Benzamides can be synthesized through the reaction of benzoic acids and amines . This reaction can be catalyzed by various substances, including Lewis acidic ionic liquids .Molecular Structure Analysis
The molecular structure of a benzamide consists of a benzene ring attached to an amide group . The benzene ring can have various substituents, which can greatly affect the properties of the compound .Chemical Reactions Analysis
The chemical reactions involving benzamides can vary depending on the substituents on the benzene ring . For example, benzamides can undergo hydrolysis to form benzoic acids and amines .Physical And Chemical Properties Analysis
The physical and chemical properties of benzamides depend on their structure . For example, the presence of certain substituents can affect properties such as solubility and melting point .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(4-methoxyphenyl)-4-methyl-N-(4-methylphenyl)sulfonylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21NO4S/c1-16-4-8-18(9-5-16)22(24)23(19-10-12-20(27-3)13-11-19)28(25,26)21-14-6-17(2)7-15-21/h4-15H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOYXLKKPAFWFEJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)N(C2=CC=C(C=C2)OC)S(=O)(=O)C3=CC=C(C=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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